Cas no 918404-35-0 (1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-)

1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl- structure
918404-35-0 structure
Product name:1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-
CAS No:918404-35-0
MF:C15H11FO2
MW:242.245047807693
CID:776861
PubChem ID:43321217

1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-
    • 1-(3-fluorophenyl)-3-phenylpropane-1,3-dione
    • 918404-35-0
    • DTXSID80655830
    • Inchi: InChI=1S/C15H11FO2/c16-13-8-4-7-12(9-13)15(18)10-14(17)11-5-2-1-3-6-11/h1-9H,10H2
    • InChI Key: IDFAUOWVKQMQSN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)CC(=O)C2=CC(=CC=C2)F

Computed Properties

  • Exact Mass: 242.07430775g/mol
  • Monoisotopic Mass: 242.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.1Ų

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